4-(13-chloro-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-(13-chloro-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carbonyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C20H19ClN4O4S/c1-23(2)30(28,29)15-6-3-13(4-7-15)19(26)24-10-9-17-16(12-24)20(27)25-11-14(21)5-8-18(25)22-17/h3-8,11H,9-10,12H2,1-2H3
• InChI Key: UPCVINUOIZPPOI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)Cl
• Molecular Formula: C20H19ClN4O4S
• Molecular Weight: 446.9 g/mol
• CAS No.: 1903634-13-8

Description

4-(13-chloro-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H19ClN4O4S and its molecular weight is 446.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

This compound and its derivatives have been synthesized and studied for their potential antimicrobial activity. For example, compounds with structural similarities have been evaluated against various bacteria and fungi, showing promising results in combating microbial infections. This includes derivatives that incorporate the pyrimidine moiety, which is a part of the chemical structure of interest (Sarvaiya, Gulati, & Patel, 2019).

Herbicidal Activity

Some derivatives of this compound have been investigated for their herbicidal properties. For instance, research has shown that certain pyrimidine derivatives exhibit good activities against specific plants, such as Brassica napus, at certain concentrations (Gong-chun, 2011).

Chemical Synthesis and Characterization

The compound is of interest in the field of chemical synthesis, particularly in the synthesis of novel heterocyclic compounds. Its derivatives have been synthesized and characterized using various analytical techniques, providing insights into their structural and chemical properties (Hassan, El-Maghraby, Abdel Aal, & Bashandy, 2009).

Potential in Drug Synthesis

Although not directly related to the compound , structurally similar compounds have been explored for their potential in drug synthesis. These compounds have been used as precursors or intermediates in the synthesis of drugs with various therapeutic applications (Nunna, Ramachandran, Arts, Panchal, & Shah, 2014).

Antifungal and Antibacterial Studies

The compound and its derivatives have been the subject of antifungal and antibacterial studies, where their efficacy against specific microorganisms has been evaluated. These studies are crucial in the ongoing search for new and effective antimicrobial agents (Narayana, Rao, & Rao, 2009).